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Compound of Interest

Compound Name: C10-200

Cat. No.: B15574644

Before proceeding with any disposal protocol, it is imperative to determine which substance
you are handling. Consult your Safety Data Sheet (SDS). The CAS (Chemical Abstracts
Service) number is the most reliable identifier.

e UNS C10200 Copper: A solid metal alloy with CAS number 7440-50-8.[1][2] It is typically
used in electrical and electronic applications.[3][4][5]

« |sotridecanol Ethoxylate: A non-ionic surfactant, which is a liquid or waxy solid. The CAS
number for the broader category is 9043-30-5.[6] This type of chemical is common in
detergents, cleaners, and various industrial processes.[7]

The disposal procedures for these two substances are vastly different.

Disposal of UNS C10200 (Oxygen-Free Copper)

In its solid form, C10200 copper is generally not considered hazardous.[2] However, dust,
fumes, or powders generated during processing (e.g., grinding, cutting, welding) can be
hazardous if inhaled or ingested and may be classified as hazardous waste.[1][2]

Core Disposal Protocol:

¢ Solid Form: For solid pieces of C10200 copper, recycling is the preferred method of disposal.
[1] Contact a local scrap metal recycler to arrange for pickup or drop-off.

o Dust and Fumes: Dust and other fine particles collected from machining or other processes
may be classified as hazardous waste.[1]
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o These materials should be collected in a sealed, clearly labeled container.
o The label should indicate "Hazardous Waste - Copper Dust".

o Dispose of this waste through your institution's Environmental Health and Safety (EHS)
office or a certified hazardous waste disposal contractor, in accordance with federal, state,
and local regulations.[1][2]

o Contaminated Materials: Any materials used to clean up copper dust (e.g., wipes, HEPA
filters) should also be disposed of as hazardous waste.

Disposal of Isotridecanol Ethoxylate

Isotridecanol ethoxylates are surfactants that are very toxic to aquatic life with long-lasting
effects.[8] Therefore, they must be disposed of as hazardous waste and must not be released
into the environment or sewer systems.[8][9]

Core Disposal Protocol:
e Waste Collection:

o Collect waste isotridecanol ethoxylate and any solutions containing it in a dedicated, leak-
proof, and chemically compatible container.

o The container must be clearly labeled as "Hazardous Waste: Isotridecanol Ethoxylate" and
include the appropriate hazard warnings (e.g., "Harmful," "Environmental Hazard").

o Storage: Store the waste container in a designated hazardous waste accumulation area.
This area should be secure, well-ventilated, and away from incompatible materials such as
strong oxidizing agents, acids, and bases.[10]

» Disposal: Arrange for disposal through your institution's EHS office or a licensed hazardous
waste disposal company.[6][8] Do not pour this chemical down the drain.[8][9]

o Empty Containers: Empty containers that held isotridecanol ethoxylate may still contain
residue and should be treated as hazardous waste.[6] They should be disposed of through
the same hazardous waste stream.[6] Do not reuse these containers.
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Summary of Disposal and Safety Data

Property UNS C10200 (Copper) Isotridecanol Ethoxylate
CAS Number 7440-50-8[1] 9043-30-5[6]
Physical Form Solid Metal Liquid or Waxy Solid

Harmful if swallowed, causes

] Dust/fumes from processing severe skin burns and eye
Primary Hazard o _ _
can cause irritation.[1] damage, very toxic to aquatic
life.[8][11]

Standard lab attire for solid

Personal Protective Equipment  form. For dust/fumes: Chemical-resistant gloves,
(PPE) respirator, gloves, safety safety goggles, lab coat.[6][11]
glasses.[1]

Incineration or other methods

Primary Disposal Method Recycle solid material.[1] by a licensed hazardous waste
facility.[8]
Can it be drain disposed? No No.[8][9]

Dust can be explosive when _
] ] ) ] ] ) ) Avoid release to the
Special Considerations mixed with certain materials _
] ) ) environment.[8]
like sodium azide.[1]

Experimental Protocols

No specific experimental protocols for the disposal of C10-200 were cited in the search results.
The standard procedure for chemical waste disposal is not typically presented as an
"experiment" but as a safety and regulatory compliance workflow. The key is to follow the
guidance provided in the Safety Data Sheet and your institution's established hazardous waste
management procedures.

C10-200 Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of a
substance labeled "C10-200".

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://elecmat.com/wp-content/uploads/2018/03/C10200.pdf
https://sasoltechdata.com/MSDS/NVTDA-20.pdf
https://elecmat.com/wp-content/uploads/2018/03/C10200.pdf
https://www.carlroth.com/medias/SDB-2NP9-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODIzOTl8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyWWk4NU1qUXhPVEE1TURNMU1ETTRMMU5FUWw4eVRsQTVYMGxGWDBWT0xuQmtaZ3xlYWIzYTA5ODBjYWNhOWI1MmMwZjA0YTBmOGQ4NGZmNDk4MzcwMjkwNzRmYmM4OWY3MGI4NjA3OTBiOGYzNmQy
https://sds.diversey.com/DirectDocumentDownloader/Document?prd=MS1001914~~PDF~~MTR~~IE02~~BE~~EMA&DocType=DOC
https://elecmat.com/wp-content/uploads/2018/03/C10200.pdf
https://sasoltechdata.com/MSDS/NVTDA-20.pdf
https://sds.diversey.com/DirectDocumentDownloader/Document?prd=MS1001914~~PDF~~MTR~~IE02~~BE~~EMA&DocType=DOC
https://elecmat.com/wp-content/uploads/2018/03/C10200.pdf
https://www.carlroth.com/medias/SDB-2NP9-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODIzOTl8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyWWk4NU1qUXhPVEE1TURNMU1ETTRMMU5FUWw4eVRsQTVYMGxGWDBWT0xuQmtaZ3xlYWIzYTA5ODBjYWNhOWI1MmMwZjA0YTBmOGQ4NGZmNDk4MzcwMjkwNzRmYmM4OWY3MGI4NjA3OTBiOGYzNmQy
https://www.carlroth.com/medias/SDB-2NP9-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODIzOTl8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyWWk4NU1qUXhPVEE1TURNMU1ETTRMMU5FUWw4eVRsQTVYMGxGWDBWT0xuQmtaZ3xlYWIzYTA5ODBjYWNhOWI1MmMwZjA0YTBmOGQ4NGZmNDk4MzcwMjkwNzRmYmM4OWY3MGI4NjA3OTBiOGYzNmQy
https://s1.kaercher-media.com/documents/safetydatasheets/en_INT/6.295-162.0_SDB_en_INT.pdf
https://elecmat.com/wp-content/uploads/2018/03/C10200.pdf
https://www.carlroth.com/medias/SDB-2NP9-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODIzOTl8YXBwbGljYXRpb24vcGRmfGFHUTBMMmcyWWk4NU1qUXhPVEE1TURNMU1ETTRMMU5FUWw4eVRsQTVYMGxGWDBWT0xuQmtaZ3xlYWIzYTA5ODBjYWNhOWI1MmMwZjA0YTBmOGQ4NGZmNDk4MzcwMjkwNzRmYmM4OWY3MGI4NjA3OTBiOGYzNmQy
https://www.benchchem.com/product/b15574644?utm_src=pdf-body
https://www.benchchem.com/product/b15574644?utm_src=pdf-body
https://www.benchchem.com/product/b15574644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15574644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Start: Identify C10-200 Waste

Consult Safety Data Sheet (SDS) |

Identify CAS Number

Unknown

CAS: 7440-50-8
(UNS C10200 Copper)

CAS: 9043-30-5
(Isotridecanol Ethoxylate)

CAS Unknown or Other

Contact EHS for Identification and Disposal Guidance

Determine Physical Form Dispose as Hazardous Waste via EHS

Solid (Chunks, Sheets, etc.) Dust, Powder, or Fumes DO NOT DISPOSE IN DRAIN

Recycle via Scrap Metal Vendor Dispose as Hazardous Waste via EHS

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of C10-200.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Identifying Your C10-200 Substance]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15574644#c10-
200-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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